Cas no 17429-00-4 (3-methoxycyclohexanone)

• Product Name: 3-methoxycyclohexanone
• CAS No: 17429-00-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD16039579
• CID: 1367636
• PubChem ID: 534824
• Update Time: 2025-04-20

3-methoxycyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-methoxycyclohexanone
• cyclohexanone, 3-methoxy-
• 3-Methoxy-cyclohexanone
• 3-methoxycyclohexan-1-one
• MFCD16039579
• EN300-154443
• CS-0342560
• SCHEMBL3438344
• AKOS015996107
• DA-23429
• 3-Methoxy-cyclohexanon
• SB13837
• 17429-00-4
• 3-methoxy-cyclo-hexanone

• MDL： MFCD16039579
• Inchi： 1S/C7H12O2/c1-9-7-4-2-3-6(8)5-7/h7H,2-5H2,1H3
• InChI Key： VYUKCVLHGXBZDF-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones